Cas no 2649053-39-2 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid
• CAS No: 2649053-39-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6318620
• PubChem ID: 165517352
• Update Time: 2025-10-28

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid
• 2649053-39-2
• EN300-1515874
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-methylbutanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-25(2,23(29)30)27-22(28)12-14-32-15-13-26-24(31)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,3,12-16H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ATBQVPFVTUCGHT-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid

Comprehensive Overview of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid (CAS No. 2649053-39-2)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid (CAS No. 2649053-39-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is critical for modern solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives due to their stability and compatibility with automated synthesis platforms. The presence of the 2-methylbutanoic acid moiety further enhances its applicability in designing peptide-based therapeutics and biomaterials.

The growing demand for custom peptide synthesis and drug discovery has propelled interest in compounds like CAS No. 2649053-39-2. Its molecular structure is optimized for high-yield coupling reactions, making it a preferred choice for synthesizing complex peptides. Recent advancements in cancer research and targeted drug delivery systems have also highlighted the importance of such Fmoc-amino acid derivatives. For instance, researchers are exploring its potential in creating peptide-drug conjugates (PDCs), a hot topic in oncology and personalized medicine.

From a technical perspective, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid exhibits excellent solubility in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), which are commonly used in SPPS workflows. Its stability under basic conditions allows for efficient Fmoc deprotection without compromising the integrity of the peptide chain. These properties align with the increasing focus on green chemistry and sustainable synthesis methods, as the compound minimizes side reactions and waste generation.

In the context of bioconjugation and proteomics, this compound serves as a versatile building block. The ethoxypropanamido linker provides flexibility in designing PEGylated peptides or fluorescent probes, addressing the rising demand for diagnostic tools and imaging agents. Additionally, its compatibility with click chemistry techniques has sparked interest in material science applications, such as hydrogel fabrication and biosensor development.

As the pharmaceutical industry shifts toward precision medicine, compounds like CAS No. 2649053-39-2 are gaining traction. Its role in synthesizing peptide vaccines and antiviral agents has been explored in recent studies, particularly in response to global health challenges. The compound’s structural modularity enables researchers to tailor its properties for specific biological targets, a feature highly sought after in AI-driven drug design and computational chemistry.

Quality control and analytical characterization of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbutanoic acid are facilitated by techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods ensure batch-to-batch consistency, a critical factor for GMP-compliant production. The compound’s purity and stability also make it suitable for high-throughput screening (HTS) platforms, accelerating drug discovery pipelines.

In summary, CAS No. 2649053-39-2 represents a pivotal tool in modern peptide chemistry and biopharmaceutical innovation. Its multifaceted applications—from therapeutic development to diagnostic engineering—underscore its relevance in addressing contemporary scientific challenges. As research continues to evolve, this compound is poised to play an even greater role in advancing life sciences and biotechnology.